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Compound of Interest

Compound Name: GSK-1482160

CAS No.: 1001389-72-5

Cat. No.: B1264793

Get Quote

For Immediate Implementation: Researchers, scientists, and drug development professionals

must handle the disposal of GSK-1482160, a potent research compound, with strict adherence

to safety and environmental regulations. As a bioactive small molecule, improper disposal can

pose risks to human health and the environment. This guide provides essential, step-by-step

procedures for the safe handling and disposal of GSK-1482160 and associated waste

materials.

Pre-Disposal Safety and Handling
Before beginning any disposal procedures, ensure that all personnel are equipped with the

appropriate Personal Protective Equipment (PPE). This includes, but is not limited to, safety

goggles, lab coats, and chemical-resistant gloves. All handling of GSK-1482160, whether in

solid form or in solution, should be conducted within a certified chemical fume hood to minimize

inhalation exposure.

Waste Identification and Segregation
Proper segregation of waste is critical to ensure safe and compliant disposal. All materials that

have come into contact with GSK-1482160 must be treated as hazardous chemical waste.
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Table 1: GSK-1482160 Waste Stream Classification

Waste Type Description Disposal Container

Solid Waste

Unused or expired GSK-

1482160 powder,

contaminated lab supplies

(e.g., weigh boats, filter paper,

gloves, bench paper).

Designated, sealed, and

clearly labeled hazardous solid

waste container.

Liquid Waste

Solutions containing GSK-

1482160, solvents used for

rinsing contaminated

glassware, and mother liquors

from syntheses or purifications.

Designated, sealed, and

clearly labeled hazardous

liquid waste container. Ensure

waste is segregated by solvent

compatibility.

Sharps Waste

Needles, syringes, and pipette

tips used to handle GSK-

1482160 solutions.

Puncture-resistant sharps

container specifically

designated for chemically

contaminated sharps.

Contaminated Glassware
Vials, flasks, and beakers that

have contained GSK-1482160.

After initial rinsing (with the

rinsate collected as hazardous

liquid waste), glassware should

be placed in a designated

container for contaminated

labware.

Step-by-Step Disposal Procedures
Step 1: Waste Collection at the Point of Generation Immediately after use, place all GSK-
1482160-contaminated materials into the appropriate, pre-labeled waste container located

within the laboratory's Satellite Accumulation Area (SAA).

Step 2: Container Management Ensure all waste containers are kept securely closed except

when adding waste.[1] Containers must be in good condition, compatible with the chemical

waste, and properly labeled with the words "Hazardous Waste," the full chemical name of the

contents (including solvents and estimated concentrations), and the date of accumulation.[2]
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Step 3: Storage in a Satellite Accumulation Area (SAA) Store filled or partially filled waste

containers in a designated SAA within the laboratory.[1] This area must be under the control of

the laboratory personnel and at or near the point of waste generation.

Step 4: Arranging for Disposal Once a waste container is full, or if it has been in the SAA for an

extended period (typically not to exceed one year for partially filled containers), contact your

institution's Environmental Health and Safety (EHS) office to schedule a waste pickup.[1] Do

not move the waste to a central accumulation area yourself unless specifically trained and

authorized to do so.

Step 5: Professional Disposal Your institution's EHS department will coordinate with a licensed

hazardous waste disposal company for the transportation and ultimate disposal of the GSK-
1482160 waste, typically through high-temperature incineration.[3]

Important: Never dispose of GSK-1482160 or its containers in the regular trash or down the

drain.[2][4] Pharmaceutical compounds can have detrimental effects on aquatic ecosystems

and public water systems.[4]

Regulatory Compliance
All disposal procedures must comply with federal, state, and local regulations. The primary

federal regulations governing hazardous waste are the Environmental Protection Agency's

(EPA) Resource Conservation and Recovery Act (RCRA) and the Occupational Safety and

Health Administration's (OSHA) standards for handling hazardous materials.[2][5]

Table 2: Key Regulatory and Safety Bodies
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Agency Role in Waste Disposal Key Guidance

EPA

Regulates the generation,

transportation, treatment,

storage, and disposal of

hazardous waste.

Resource Conservation and

Recovery Act (RCRA).

OSHA

Ensures safe and healthful

working conditions by setting

and enforcing standards.

Hazard Communication

Standard, Personal Protective

Equipment (PPE) standards.[6]

Institutional EHS

Provides specific guidance and

services for waste

management within your

organization.

Consult your institution's

specific chemical hygiene and

waste management plans.

Experimental Workflow for Waste Disposal
The following diagram illustrates the decision-making and procedural flow for the proper

disposal of GSK-1482160.
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GSK-1482160 Disposal Workflow

In-Lab Procedures

Institutional Procedures
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 All waste is hazardous
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Container Full or
Ready for Disposal?

Contact Environmental
Health & Safety (EHS)

 Yes

EHS Arranges Pickup by
Licensed Waste Vendor

Final Disposal
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Caption: Decision workflow for the safe disposal of GSK-1482160 waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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